Cas no 2059936-35-3 (7-methoxyquinoline-8-sulfonyl chloride)

• Product Name: 7-methoxyquinoline-8-sulfonyl chloride
• CAS No: 2059936-35-3
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• MDL: MFCD30477215
• CID: 4635148
• PubChem ID: 125425794
• Update Time: 2025-06-13

7-methoxyquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxyquinoline-8-sulfonyl chloride
• 8-Quinolinesulfonyl chloride, 7-methoxy-
• 7-methoxy-8-Quinolinesulfonyl chloride
• G75259
• 2059936-35-3
• DB-429149
• SCHEMBL21596831
• EN300-319583
• 7-methoxyquinoline-8-sulfonylchloride

• MDL： MFCD30477215
• Inchi： 1S/C10H8ClNO3S/c1-15-8-5-4-7-3-2-6-12-9(7)10(8)16(11,13)14/h2-6H,1H3
• InChI Key： BOYGXUWPYKJSSH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2S(Cl)(=O)=O)C=CC=1

Computed Properties

• Exact Mass: 256.9913420g/mol
• Monoisotopic Mass: 256.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 7-methoxyquinoline-8-sulfonyl chloride

Introduction to 7-methoxyquinoline-8-sulfonyl chloride (CAS No. 2059936-35-3)

7-methoxyquinoline-8-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2059936-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of both a methoxy group and a sulfonyl chloride moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 7-methoxyquinoline-8-sulfonyl chloride features a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its biological activity. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a methoxy group at the 7-position and a sulfonyl chloride at the 8-position enhances the reactivity and functionalization potential of this compound, making it an attractive building block for further chemical modifications.

In recent years, there has been a surge in research focused on developing new quinoline-based drugs. One notable area of interest is the use of quinoline derivatives as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the quinoline core with functional groups such as sulfonyl chlorides, researchers can fine-tune the interactions with target kinases, leading to the development of more potent and selective inhibitors.

Moreover, sulfonyl chlorides are known for their ability to undergo nucleophilic substitution reactions, which makes them invaluable in constructing complex molecular architectures. The sulfonyl chloride group in 7-methoxyquinoline-8-sulfonyl chloride can be readily converted into other functional groups such as sulfonamides, sulfonates, and carboxylic acids through nucleophilic aromatic substitution or other reaction protocols. This reactivity has been leveraged in the synthesis of various bioactive molecules, including protease inhibitors and anti-inflammatory agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like quinolines in addressing unmet medical needs. The pharmaceutical applications of 7-methoxyquinoline-8-sulfonyl chloride are diverse, ranging from antiviral to anticancer therapies. For instance, studies have demonstrated that certain quinoline derivatives exhibit inhibitory effects on viral proteases, making them promising candidates for antiviral drug development. Additionally, modifications to the quinoline scaffold have led to the discovery of novel compounds with enhanced cytotoxicity against cancer cell lines.

The synthetic pathways involving 7-methoxyquinoline-8-sulfonyl chloride have also been optimized for scalability and efficiency. Modern synthetic techniques, such as flow chemistry and catalytic processes, have enabled researchers to produce this compound in higher yields while minimizing waste. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, ensuring that the production of intermediates like 7-methoxyquinoline-8-sulfonyl chloride is both sustainable and environmentally friendly.

In conclusion, 7-methoxyquinoline-8-sulfonyl chloride (CAS No. 2059936-35-3) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further. The ongoing development of innovative synthetic methods ensures that access to high-quality 7-methoxyquinoline-8-sulfonyl chloride will remain robust, supporting continued progress in drug discovery and development.